Cas no 34211-48-8 (3-(4-nitrophenoxy)propane-1,2-diol)

• Product Name: 3-(4-nitrophenoxy)propane-1,2-diol
• CAS No: 34211-48-8
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• MDL: MFCD00056112
• CID: 294679
• PubChem ID: 4669334
• Update Time: 2025-04-19

3-(4-nitrophenoxy)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(4-nitrophenoxy)-
• 1-4-NITROPHENOXY-2-3-PROPANEDIOL
• 3-(4-nitrophenoxy)propane-1,2-diol
• MFCD00056112
• DTXSID40405393
• SCHEMBL1496537
• AKOS017358976
• EN300-268483
• YERGZLQRVWFVAZ-UHFFFAOYSA-N
• 41204-85-7
• CS-0215638
• AS-40929
• NS00048905
• 34211-48-8
• A815901
• 3-(p-nitrophenoxy)-1,2-propane diol
• 1,2-dihydroxy-3-(4-nitrophenyloxy)-propane

• MDL： MFCD00056112
• Inchi： 1S/C9H11NO5/c11-5-8(12)6-15-9-3-1-7(2-4-9)10(13)14/h1-4,8,11-12H,5-6H2
• InChI Key： YERGZLQRVWFVAZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC(CO)O

Computed Properties

• Exact Mass: 213.06372245g/mol
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.5Ų

3-(4-nitrophenoxy)propane-1,2-diol Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers